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Compound of Interest

Compound Name: 1-fluoro-2,4-dimethoxybenzene

Cat. No.: B091222 Get Quote

CAS Number: 17715-70-7

This technical guide provides a comprehensive overview of 1-fluoro-2,4-dimethoxybenzene,

a key fluorinated building block for researchers, scientists, and professionals in drug

development and materials science. This document details its chemical and physical

properties, safety information, a representative synthesis protocol, and its applications, with a

focus on its role in the creation of complex molecules.

Physicochemical Properties
1-fluoro-2,4-dimethoxybenzene is a colorless to light yellow liquid.[1] Its key physical and

chemical properties are summarized in the table below for easy reference. The presence of a

fluorine atom and two methoxy groups on the benzene ring imparts unique electronic

properties, influencing its reactivity and making it a valuable intermediate in organic synthesis.

[1]
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Property Value Reference(s)

CAS Number 17715-70-7 [1][2]

Molecular Formula C₈H₉FO₂ [1][2]

Molecular Weight 156.16 g/mol [3]

Appearance Colorless to light yellow liquid [1]

Density 1.188 g/mL at 25 °C [1]

Boiling Point 210 °C [4]

Purity ≥ 97% [1]

InChI Key
QLJNEPOEZGFNEA-

UHFFFAOYSA-N
[1]

SMILES COc1ccc(F)c(OC)c1 [1]

Safety and Handling
1-fluoro-2,4-dimethoxybenzene is classified as an acute toxicant if swallowed. Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. Work should be conducted in a well-ventilated area or

a fume hood.

GHS Hazard and Precautionary Statements:
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Category Code Statement Reference(s)

Hazard Statement H302 Harmful if swallowed [2]

Precautionary

Statement
P264

Wash skin thoroughly

after handling

Precautionary

Statement
P270

Do not eat, drink or

smoke when using

this product

Precautionary

Statement
P301 + P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell

Precautionary

Statement
P330 Rinse mouth

Precautionary

Statement
P501

Dispose of

contents/container to

an approved waste

disposal plant

Synthesis
A common and effective method for the synthesis of 1-fluoro-2,4-dimethoxybenzene is the

Balz-Schiemann reaction.[5] This reaction involves the diazotization of the corresponding

aniline, 2,4-dimethoxyaniline, followed by fluorination.[5]

Experimental Protocol: Balz-Schiemann Reaction
Materials:

2,4-Dimethoxyaniline

Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)
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Tetrafluoroboric Acid (HBF₄)

Diethyl ether

Sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Ice

Procedure:

Diazotization: Dissolve 2,4-dimethoxyaniline in a cooled aqueous solution of hydrochloric

acid. Slowly add a solution of sodium nitrite in water while maintaining the temperature below

5 °C with an ice bath. Stir the mixture for 30 minutes.

Formation of Diazonium Tetrafluoroborate: To the cold diazonium salt solution, add a chilled

solution of tetrafluoroboric acid. The diazonium tetrafluoroborate salt will precipitate.

Isolation of the Diazonium Salt: Filter the precipitate and wash it with cold water, followed by

cold diethyl ether.

Thermal Decomposition: Gently heat the dried diazonium tetrafluoroborate salt until the

evolution of nitrogen gas ceases. The crude 1-fluoro-2,4-dimethoxybenzene is obtained as

an oil.

Purification: The crude product can be purified by steam distillation or extraction with a

suitable organic solvent like diethyl ether. The organic layer is then washed with a sodium

bicarbonate solution, dried over anhydrous magnesium sulfate, and the solvent is removed

under reduced pressure to yield the purified product.

Disclaimer: This is a representative protocol and should be adapted and optimized based on

laboratory conditions and safety assessments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b091222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization Step 2: Fluorination Step 3: Decomposition & Purification

2_4_Dimethoxyaniline HCl, NaNO2
(aq, <5°C)

1. 2,4-Dimethoxybenzene-
diazonium Chloride

2.
HBF4 (aq, cold)

3. 2,4-Dimethoxybenzene-
diazonium Tetrafluoroborate

(precipitate)

4.
Heat

5. 1-fluoro-2,4-
dimethoxybenzene

6. Purification
(Distillation/Extraction)

7.

Click to download full resolution via product page

Synthesis of 1-fluoro-2,4-dimethoxybenzene via Balz-Schiemann Reaction.

Applications in Research and Development
1-fluoro-2,4-dimethoxybenzene serves as a versatile building block in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical industries.[3][6]

Medicinal Chemistry: The introduction of a fluorine atom can significantly alter the

pharmacokinetic and pharmacodynamic properties of a drug molecule.[6] It can enhance

metabolic stability, improve binding affinity to target proteins, and increase bioavailability. 1-
fluoro-2,4-dimethoxybenzene provides a scaffold to introduce these beneficial properties

into novel drug candidates.[6]

Agrochemicals: Similar to pharmaceuticals, the presence of fluorine can enhance the

efficacy and stability of pesticides and herbicides. This compound is used as an intermediate

in the development of new crop protection agents.[3]

Materials Science: The unique electronic properties conferred by the fluorine and methoxy

groups make this compound of interest in the synthesis of advanced materials, including

polymers and liquid crystals.[6]

Biological Signaling Pathways
Currently, there is no publicly available scientific literature that describes the direct involvement

of 1-fluoro-2,4-dimethoxybenzene in any specific biological signaling pathways. Its primary

role reported in the literature is that of a synthetic intermediate. Further research would be

required to elucidate any potential biological activity and its mechanism of action.
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Logical Relationships in Application
The utility of 1-fluoro-2,4-dimethoxybenzene in various scientific fields is interconnected,

stemming from its fundamental chemical structure.

Core Chemical Properties

Resulting Molecular Effects

Key Application Areas

1-fluoro-2,4-dimethoxybenzene

Fluorine Atom Methoxy Groups Aromatic Ring

Enhanced Metabolic Stability Modulated Binding Affinity Tunable Reactivity

PharmaceuticalsAgrochemicals

Improved Bioavailability

Materials Science

Click to download full resolution via product page

Interconnectivity of properties and applications of 1-fluoro-2,4-dimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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